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Executive Summary

1-Octene (CAS: 111-66-0) is a linear alpha-olefin (LAO) serving as a critical intermediate in the
synthesis of surfactants, plasticizers, and polyethylene comonomers (LLDPE/HDPE). In
pharmaceutical and fine chemical contexts, it functions as a lipophilic building block for
alkylated aromatics and a substrate for hydroformylation to C9 aldehydes (nonanal).

This technical guide aggregates critically evaluated thermochemical data, phase equilibrium
parameters, and reaction thermodynamics. It provides a validated experimental protocol for
combustion calorimetry of volatile olefins, addressing the specific challenges of evaporation
loss during mass determination.

Molecular Thermodynamics & Structural
Properties[1][2]

The thermodynamic behavior of 1-octene is governed by its terminal double bond and flexible
hexyl chain. The terminal unsaturation introduces a dipole moment (

D) and specific reactivity (susceptibility to electrophilic attack), while the aliphatic tail dictates its
entropy and heat capacity scaling.

Thermochemical Property Network
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The following diagram illustrates the interdependencies between 1-octene's structural features
and its macroscopic thermal properties.
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Figure 1: Interdependency of 1-octene thermochemical properties. Structural attributes directly
influence energetic baselines (

) and entropic freedom, which in turn dictate phase behavior and reaction feasibility.

Critical Thermochemical Parameters

The data below represents critically evaluated values from NIST and recent calorimetric
studies. All values are at Standard Ambient Temperature and Pressure (SATP: 298.15 K, 100
kPa) unless otherwise noted.

Standard State Data
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Property Symbol Value Unit Uncertainty  Source
Enthalpy of
Formation -121.80 kJ/mol NIST [1]
(Liquid)
Enthalpy of
Formation -82.93 kJ/mol - NIST [1]
(Gas)
Enthalpy of
Combustion -5312.90 kJ/mol NIST [2]
(Liquid)
Molar
J/(mol[1] McCullough

Entropy 360.45 -

. [2]-K) etal. [3]
(Liquid)
Heat

) J/(mol[1]
Capacity 241.21 1K) - NIST [1]
(Liquid)
Enthalpy of
o 40.30 kJ/mol NIST [1]

Vaporization

| libr ~itical ies[11[21[3]

Property Symbol Value Notes
Boiling Point 394.4 121.2°C
Melting Point 1715 -101.7 °C
Critical

566.6 -
Temperature
Critical Pressure 26.8 2680 kPa
Critical Density 2.1 ~235 kg/m 3

Vapor Pressure Dynamics (Antoine Equation)
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For the temperature range 318 K to 395 K, the vapor pressure (

in bar) is described by:

e A:4.05752[1][2]
« B: 1353.486[1][2]
e C:-60.386[1][2]

» Reference: Forziati et al. [4][1][2]

Experimental Methodology: Combustion
Calorimetry of Volatile Olefins

Measuring the energy of combustion for 1-octene presents a specific challenge: volatility.
Standard open-cup methods lead to mass loss via evaporation between weighing and ignition,
introducing significant error. The following protocol utilizes a Micro-Encapsulation Technique to
ensure self-validating mass integrity.

Protocol: Polyester Film Encapsulation Method[1][2]

Objective: Determine

with precision < 0.02% by preventing pre-ignition mass loss.

Materials:

* |soperibol Oxygen Bomb Calorimeter.

o Polyester film (Mylar), thickness 0.025 mm.
e High-purity Oxygen (3.0 MPa).

¢ 1-Octene (>99.5% purity).[3]

Workflow:
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Capsule Fabrication: Cut a polyester film strip and heat-seal edges to form a small sachet
(approx. 20 mg mass). Leave one narrow opening.

Massing (Tare): Weigh the empty sachet (

) on a microbalance (
).

Loading: Inject approx. 0.3 g of 1-octene into the sachet using a gas-tight syringe.
Sealing: Immediately heat-seal the final opening.
Validation (The "Leak Check"): Weigh the sealed sachet (

). Wait 10 minutes. Weigh again. Criterion: If
, the seal is defective; discard sample.

Combustion: Place capsule in the platinum crucible. Thread the cotton fuse under the
capsule (not inside). Pressurize bomb to 3.0 MPa

Correction: The total heat

includes the combustion of the film.
Note:

must be predetermined (typically ~22,900 J/g).
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Figure 2: Self-validating encapsulation protocol for volatile liquid calorimetry. The stability check
step is critical for ensuring mass accuracy.

Applications in Drug Development & Synthesis
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1-Octene is not just a polymer precursor; it is a vital C8 synthon. Its thermodynamic profile is
essential for modeling reaction kinetics and safety in scale-up.

Case Study: Hydroformylation to Nonanal

The conversion of 1-octene to nonanal (aldehyde C-9) is a key step in synthesizing fatty
amines and alcohols used in drug delivery lipids.

Reaction:

Thermodynamic Feasibility Analysis: Using the data gathered, we can estimate the reaction
enthalpy (

) to determine cooling requirements for industrial reactors.
 [1]
o (Estimated via

)

Insight: The reaction is strongly exothermic (~139 kJ/mol). For a batch reactor processing 100
kg of 1-octene, this releases approx. 124 MJ of energy. Efficient heat removal is critical to
prevent catalyst deactivation or isomerization to internal octenes.

Exothermic Release
Reactants Activation Energy ‘/rm (AH ~ -139 kJ/mol) Product
1-Octene + CO + H2 ' (Rh-Acyl Complex) ' Nonanal (Liquid)

Click to download full resolution via product page

Figure 3: Energy profile for the hydroformylation of 1-octene. The significant exothermicity
drives the reaction but necessitates rigorous thermal management.

Safety & Stability Profile

e Flash Point: 10 °C (Closed Cup) - Highly Flammable.

e Autoignition Temperature: 230 °C.
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o Peroxide Formation: Like many alpha-olefins, 1-octene can form peroxides upon prolonged
exposure to air. Distillation of old samples without peroxide testing is hazardous.

o Storage: Store under nitrogen blanket to prevent oxidation and moisture absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Thermochemical Profile & Application Guide: 1-Octene (
)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b7766021#thermochemical-data-for-1-octene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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